Cas no 243659-15-6 (4-(Difluoromethoxy)phenylacetic acid)

• Product Name: 4-(Difluoromethoxy)phenylacetic acid
• CAS No: 243659-15-6
• MF: C₉H₈F₂O₃
• MW: 202.154829978943
• MDL: MFCD00236239
• CID: 855374
• PubChem ID: 2774127
• Update Time: 2025-06-08

4-(Difluoromethoxy)phenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-(Difluoromethoxy)phenyl)acetic acid
• 4-(DIFLUOROMETHOXY)PHENYLACETIC ACI
• 4-(Difluoromethoxy)phenylacetic acid
• [4-(difluoromethoxy)phenyl]acetic acid
• AC1MCNZ7
• AC1Q74YG
• ACMC-209gbe
• CTK7B7380
• SureCN963654
• 2-[4-(Difluoromethoxy)phenyl]acetic acid
• 243659-15-6
• CS-0042870
• SR-01000051655
• PS-6831
• QAIYQXXEMHGUNB-UHFFFAOYSA-N
• EN300-13339
• 4-(difluoromethoxy)phenylacetic acid, AldrichCPR
• SCHEMBL963654
• SB85515
• Z90123309
• CL9301
• AKOS009003638
• SR-01000051655-1
• HMS1783H10
• DB-133517
• 4-Difluoromethoxyphenylacetic acid
• DTXSID60378898
• MFCD00236239

• MDL： MFCD00236239
• Inchi： 1S/C9H8F2O3/c10-9(11)14-7-3-1-6(2-4-7)5-8(12)13/h1-4,9H,5H2,(H,12,13)
• InChI Key： QAIYQXXEMHGUNB-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=CC=1)CC(=O)O)F

Computed Properties

• Exact Mass: 202.04415044g/mol
• Monoisotopic Mass: 202.04415044g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.328±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 300.1±37.0°C at 760 mmHg
• Solubility: Slightly soluble (2.8 g/l) (25 º C),

4-(Difluoromethoxy)phenylacetic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302-H319
• Warning Statement： P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 4-(Difluoromethoxy)phenylacetic acid

Comprehensive Overview of 4-(Difluoromethoxy)phenylacetic acid (CAS No. 243659-15-6): Properties, Applications, and Industry Insights

4-(Difluoromethoxy)phenylacetic acid (CAS No. 243659-15-6) is a fluorinated aromatic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The presence of the difluoromethoxy group enhances its metabolic stability and bioavailability, making it a valuable intermediate in drug discovery. This compound is particularly relevant in the synthesis of non-steroidal anti-inflammatory drugs (NSAIDs) and other bioactive molecules targeting COX-2 inhibitors and enzyme modulation.

In recent years, the demand for fluorinated compounds like 4-(Difluoromethoxy)phenylacetic acid has surged, driven by trends in precision medicine and sustainable chemistry. Researchers frequently search for "difluoromethoxy derivatives in drug design" or "CAS 243659-15-6 solubility and stability," reflecting its importance in optimizing pharmacokinetic properties. Its lipophilicity and electron-withdrawing effects are often discussed in forums on structure-activity relationships (SAR).

The synthesis of 4-(Difluoromethoxy)phenylacetic acid typically involves palladium-catalyzed cross-coupling or electrophilic aromatic substitution, with yields optimized for industrial-scale production. Analytical techniques such as HPLC and NMR spectroscopy are critical for quality control, ensuring compliance with ICH guidelines. Environmental considerations also play a role, with studies exploring green chemistry approaches to minimize waste during synthesis.

From a commercial perspective, 243659-15-6 is listed by major chemical suppliers as a high-purity reference standard, catering to laboratories focused on API development. Its applications extend to crop protection, where fluorinated motifs improve pesticide efficacy. Notably, patents filed between 2020–2023 highlight its use in next-generation herbicides, aligning with the global push for sustainable agriculture.

Emerging discussions in bioisosteric replacement strategies further underscore the versatility of 4-(Difluoromethoxy)phenylacetic acid. For instance, replacing traditional methoxy groups with difluoromethoxy can enhance blood-brain barrier penetration—a hot topic in CNS drug development. These insights are frequently cited in peer-reviewed journals, reinforcing the compound’s role in addressing drug resistance challenges.

In summary, 4-(Difluoromethoxy)phenylacetic acid (CAS No. 243659-15-6) exemplifies the intersection of medicinal chemistry and material science. Its adaptability to high-throughput screening and alignment with FDA regulatory standards position it as a cornerstone in modern R&D. Future studies may explore its potential in bioconjugation or proteolysis-targeting chimeras (PROTACs), areas gaining traction in 2024.